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Compound of Interest

Compound Name: LHRH (1-5) (free acid)

Cat. No.: B3029096 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the fundamental properties of Luteinizing

Hormone-Releasing Hormone (1-5) (free acid), a pentapeptide metabolite of LHRH. It includes

detailed information on its physicochemical characteristics, synthesis, purification, and

biological activity, with a focus on its role in cellular signaling.

Core Properties
LHRH (1-5), with the amino acid sequence pGlu-His-Trp-Ser-Tyr, is the N-terminal fragment of

LHRH. It is generated through the enzymatic cleavage of LHRH by endopeptidases.[1][2]

Physicochemical Properties
A summary of the key physicochemical properties of LHRH (1-5) (free acid) is presented in

Table 1. While experimental data for some properties are limited, computed values provide

useful estimates.
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Property Value Source(s)

Molecular Formula C₃₄H₃₈N₈O₉ [3]

Molecular Weight 702.71 g/mol [3][4]

CAS Number 52434-75-0 [3][4]

Sequence pGlu-His-Trp-Ser-Tyr [3][4]

Appearance White to off-white powder

Solubility

Soluble in water. Specific

quantitative data not readily

available.

pKa

Data not available. Individual

amino acid pKa values can

provide an estimate.

Storage Conditions
Store at -20°C for long-term

stability.

Synthesis, Purification, and Characterization
The synthesis of LHRH (1-5) is typically achieved through solid-phase peptide synthesis

(SPPS), followed by purification using reversed-phase high-performance liquid chromatography

(RP-HPLC). Characterization is commonly performed using mass spectrometry and NMR

spectroscopy.

Experimental Protocol: Fmoc Solid-Phase Peptide
Synthesis (SPPS)
This protocol outlines the manual synthesis of pGlu-His-Trp-Ser-Tyr on a Rink Amide resin.

Materials:

Rink Amide resin

Fmoc-Tyr(tBu)-OH, Fmoc-Ser(tBu)-OH, Fmoc-Trp(Boc)-OH, Fmoc-His(Trt)-OH, pGlu-OH
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N,N'-Diisopropylcarbodiimide (DIC) and OxymaPure® as coupling reagents

20% (v/v) piperidine in dimethylformamide (DMF) for Fmoc deprotection

DMF, Dichloromethane (DCM)

Cleavage cocktail: 95% Trifluoroacetic acid (TFA), 2.5% water, 2.5% triisopropylsilane (TIS)

Procedure:

Resin Swelling: Swell the Rink Amide resin in DMF for 1 hour in a reaction vessel.

Fmoc Deprotection: Remove the Fmoc protecting group from the resin by treating with 20%

piperidine in DMF for 20 minutes. Wash the resin thoroughly with DMF.

First Amino Acid Coupling (Fmoc-Tyr(tBu)-OH):

Pre-activate Fmoc-Tyr(tBu)-OH (3 equivalents) with DIC (3 eq.) and OxymaPure® (3 eq.)

in DMF for 15 minutes.

Add the activated amino acid solution to the resin and couple for 2 hours.

Monitor the coupling reaction using a Kaiser test.

Wash: Wash the resin with DMF to remove excess reagents.

Repeat Deprotection and Coupling: Repeat the Fmoc deprotection and coupling steps for the

subsequent amino acids in the sequence: Fmoc-Ser(tBu)-OH, Fmoc-Trp(Boc)-OH, and

Fmoc-His(Trt)-OH.

Final Coupling (pGlu-OH): After the final Fmoc deprotection, couple pGlu-OH using the same

activation and coupling procedure.

Final Wash: Wash the peptide-resin with DMF, followed by DCM, and dry under vacuum.

Cleavage and Deprotection:
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Treat the dried peptide-resin with the cleavage cocktail (95% TFA, 2.5% water, 2.5% TIS)

for 2-3 hours at room temperature.

Filter the resin and collect the filtrate containing the cleaved peptide.

Precipitate the crude peptide by adding cold diethyl ether.

Centrifuge to pellet the peptide, decant the ether, and wash the pellet with cold ether.

Drying: Dry the crude peptide pellet under vacuum.

Experimental Protocol: Purification by RP-HPLC
Instrumentation and Materials:

Preparative RP-HPLC system

C18 column

Mobile Phase A: 0.1% TFA in water

Mobile Phase B: 0.1% TFA in acetonitrile

Crude LHRH (1-5) peptide

Procedure:

Sample Preparation: Dissolve the crude peptide in a minimal amount of Mobile Phase A.

Column Equilibration: Equilibrate the C18 column with 95% Mobile Phase A and 5% Mobile

Phase B.

Injection: Inject the dissolved crude peptide onto the column.

Gradient Elution: Elute the peptide using a linear gradient of Mobile Phase B. A typical

gradient might be from 5% to 45% Mobile Phase B over 40 minutes at a flow rate of 10

mL/min.

Fraction Collection: Collect fractions based on the UV absorbance at 220 nm and 280 nm.
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Purity Analysis: Analyze the purity of the collected fractions using analytical RP-HPLC.

Lyophilization: Pool the pure fractions and lyophilize to obtain the purified LHRH (1-5) as a

white powder.

Characterization
Mass Spectrometry: Confirm the molecular weight of the purified peptide using Electrospray

Ionization Mass Spectrometry (ESI-MS). The expected monoisotopic mass is approximately

702.28 Da.

NMR Spectroscopy: Confirm the structure and sequence of the peptide using 1D and 2D

Nuclear Magnetic Resonance (NMR) spectroscopy.

Biological Activity and Signaling Pathways
LHRH (1-5) is not merely an inactive degradation product of LHRH; it exhibits distinct biological

activities, primarily in the regulation of LHRH gene expression and neuronal migration.[1][5] It

exerts its effects through specific G protein-coupled receptors (GPCRs), namely GPR101 and

GPR173.[5][6]

GPR101-Mediated Signaling
Binding of LHRH (1-5) to GPR101 has been shown to activate a G protein-dependent pathway

that leads to the release of Epidermal Growth Factor (EGF).[7] This, in turn, triggers the

transactivation of the EGF receptor (EGFR), leading to downstream signaling cascades that

can promote cellular migration.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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